(3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone

• IUPAC Name: (3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C14H22N2O2/c1-10-9-11(2)15-13(10)14(18)16-7-4-3-5-12(16)6-8-17/h9,12,15,17H,3-8H2,1-2H3
• InChI Key: JYAGQZBFFNRFHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1)C(=O)N2CCCCC2CCO)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

(3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a synthetic compound that is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of (3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone is not well understood. However, it has been shown to interact with various biological targets, including enzymes and receptors, which suggests that it may have significant potential as a therapeutic agent.
Biochemical and Physiological Effects:
(3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone has been shown to have significant biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which suggest that it may have potential in the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone has several advantages and limitations for lab experiments. Its synthetic method is well-documented, which makes it relatively easy to synthesize in the lab. It has also been shown to have low toxicity, which makes it a safe compound to work with. However, its mechanism of action is not well understood, which limits its potential applications in scientific research.

Future Directions

There are several future directions for the study of (3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone. One potential direction is to study its potential applications in the development of new drugs for the treatment of various diseases. Another potential direction is to study its potential applications in the development of new materials for various applications, such as drug delivery systems and sensors. Additionally, further studies are needed to better understand its mechanism of action and potential limitations for scientific research.
In conclusion, (3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone is a synthetic compound that has gained significant attention in the field of scientific research. Its potential applications in medicinal chemistry and material science make it an attractive compound for further study. However, further studies are needed to better understand its mechanism of action and potential limitations for scientific research.

Synthesis Methods

The synthesis of (3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone involves a specific method that is well-documented in scientific literature. The compound is synthesized through a multi-step process that involves the reaction of various chemicals, including pyrrole, piperidine, and 2-bromoethylamine hydrobromide. The final product is obtained through purification and characterization using various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

(3,5-dimethyl-1H-pyrrol-2-yl)-[2-(2-hydroxyethyl)piperidin-1-yl]methanone has been studied extensively for its potential applications in scientific research. It has been shown to have significant potential in the field of medicinal chemistry, specifically in the development of new drugs for the treatment of various diseases. It has also been studied for its potential applications in the development of new materials, such as polymers and nanoparticles, for various applications.